Cas no 36177-79-4 (1-(chloromethyl)-3,4-dihydroisoquinoline)

• Product Name: 1-(chloromethyl)-3,4-dihydroisoquinoline
• CAS No: 36177-79-4
• MF: C₁₀H₁₀ClN
• MW: 179.646101474762
• MDL: MFCD02656534
• CID: 296132
• PubChem ID: 13728590
• Update Time: 2025-06-09

1-(chloromethyl)-3,4-dihydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,1-(chloromethyl)-3,4-dihydro-
• 1-(CHLOROMETHYL)-3,4-DIHYDROISOQUINOLINE
• 1-Chlormethyl-3,4-dihydro-isochinolin
• 1-chloromethyl-3,4-dihydro-isoquinoline
• DTXSID20547780
• AKOS001289631
• 36177-79-4
• Z221421632
• J-503536
• 1-(Chloromethyl)-3,4-dihydro-isoquinoline
• FT-0717358
• 1-chloromethyl-3,4-dihydroisoquinoline
• SCHEMBL9815282
• EN300-26193
• G21102
• DB-069336
• 1-(chloromethyl)-3,4-dihydroisoquinoline

• MDL： MFCD02656534
• Inchi： 1S/C10H10ClN/c11-7-10-9-4-2-1-3-8(9)5-6-12-10/h1-4H,5-7H2
• InChI Key： DJHLUJYURNDBRN-UHFFFAOYSA-N
• SMILES： ClCC1C2C=CC=CC=2CCN=1

Computed Properties

• Exact Mass: 179.05000
• Monoisotopic Mass: 179.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• PSA: 12.36000
• LogP: 1.70620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydroisoquinolines Dihydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydroisoquinolines

Additional information on 1-(chloromethyl)-3,4-dihydroisoquinoline

Comprehensive Overview of 1-(Chloromethyl)-3,4-dihydroisoquinoline (CAS No. 36177-79-4)

1-(Chloromethyl)-3,4-dihydroisoquinoline (CAS No. 36177-79-4) is a versatile organic compound widely utilized in pharmaceutical and chemical research. Its molecular structure, featuring a chloromethyl group attached to a 3,4-dihydroisoquinoline backbone, makes it a valuable intermediate in synthesizing complex molecules. Researchers and industry professionals frequently search for terms like "1-(chloromethyl)-3,4-dihydroisoquinoline synthesis", "CAS 36177-79-4 applications", and "dihydroisoquinoline derivatives", reflecting its relevance in modern chemistry.

The compound’s unique properties have sparked interest in its potential applications, particularly in drug discovery and material science. Recent trends highlight growing inquiries about "green chemistry approaches for 1-(chloromethyl)-3,4-dihydroisoquinoline" and "sustainable synthesis methods", aligning with global efforts to reduce environmental impact. Its role as a building block for heterocyclic compounds further underscores its importance, with many studies focusing on optimizing yield and purity.

From a technical perspective, 1-(chloromethyl)-3,4-dihydroisoquinoline exhibits notable stability under controlled conditions, making it suitable for multi-step reactions. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound. Searches for "CAS 36177-79-4 spectral data" and "analytical methods for dihydroisoquinoline derivatives" are prevalent among chemists seeking precise quality control measures.

In the context of industrial applications, this compound is often discussed alongside keywords like "high-value chemical intermediates" and "pharmaceutical precursors". Its compatibility with various catalysts and reagents has led to innovations in catalytic hydrogenation and cross-coupling reactions. Additionally, the rise of AI-driven molecular design has increased demand for reliable data on compounds like 1-(chloromethyl)-3,4-dihydroisoquinoline, as researchers leverage machine learning to predict reaction outcomes.

Safety and handling protocols for CAS No. 36177-79-4 are another critical area of interest. While not classified as hazardous under standard conditions, proper storage in anhydrous environments and avoidance of strong oxidizers are recommended. Queries such as "safe handling of chloromethyl compounds" and "stability of dihydroisoquinoline derivatives" reflect the community’s focus on operational safety.

Looking ahead, the compound’s adaptability positions it as a key player in emerging fields like bioconjugation and small-molecule probes. As the scientific community explores targeted drug delivery systems, derivatives of 1-(chloromethyl)-3,4-dihydroisoquinoline may offer new pathways for innovation. This aligns with frequent searches for "future applications of isoquinoline chemistry" and "next-generation synthetic intermediates".

In summary, 1-(chloromethyl)-3,4-dihydroisoquinoline (CAS No. 36177-79-4) remains a cornerstone in organic synthesis, driven by its structural versatility and broad utility. Its integration into cutting-edge research ensures continued relevance, while advancements in sustainable chemistry and computational modeling open new avenues for exploration.